Cas no 1251618-47-9 (N-{1-1-(4-fluoro-3-methylphenyl)-1H-1,2,3-triazole-4-carbonylpiperidin-4-yl}thiophene-2-carboxamide)

• Product Name: N-{1-1-(4-fluoro-3-methylphenyl)-1H-1,2,3-triazole-4-carbonylpiperidin-4-yl}thiophene-2-carboxamide
• CAS No: 1251618-47-9
• MF: C₂₀H₂₀FN₅O₂S
• MW: 413.468505859375
• CID: 5910950
• PubChem ID: 49665494
• Update Time: 2025-06-09

N-{1-1-(4-fluoro-3-methylphenyl)-1H-1,2,3-triazole-4-carbonylpiperidin-4-yl}thiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-{1-1-(4-fluoro-3-methylphenyl)-1H-1,2,3-triazole-4-carbonylpiperidin-4-yl}thiophene-2-carboxamide
• VU0624676-1
• N-{1-[1-(4-fluoro-3-methylphenyl)-1H-1,2,3-triazole-4-carbonyl]piperidin-4-yl}thiophene-2-carboxamide
• F3406-7863
• AKOS024485567
• N-[1-[1-(4-fluoro-3-methylphenyl)triazole-4-carbonyl]piperidin-4-yl]thiophene-2-carboxamide
• 1251618-47-9
• N-(1-(1-(4-fluoro-3-methylphenyl)-1H-1,2,3-triazole-4-carbonyl)piperidin-4-yl)thiophene-2-carboxamide

• Inchi： 1S/C20H20FN5O2S/c1-13-11-15(4-5-16(13)21)26-12-17(23-24-26)20(28)25-8-6-14(7-9-25)22-19(27)18-3-2-10-29-18/h2-5,10-12,14H,6-9H2,1H3,(H,22,27)
• InChI Key： GCZQYYSQSVWSFD-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C(NC1CCN(C(C2=CN(C3C=CC(=C(C)C=3)F)N=N2)=O)CC1)=O

Computed Properties

• Exact Mass: 413.13217423g/mol
• Monoisotopic Mass: 413.13217423g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 603
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 108Ų

Additional information on N-{1-1-(4-fluoro-3-methylphenyl)-1H-1,2,3-triazole-4-carbonylpiperidin-4-yl}thiophene-2-carboxamide

N-{1-[1-(4-Fluoro-3-Methylphenyl)-1H-1,2,3-Triazole-4-Carbonyl]Piperidin-4-Yl}Thiophene-2-Carboxamide: A Comprehensive Overview

The compound N-{1-[1-(4-fluoro-3-methylphenyl)-1H-1,2,3-triazole-4-carbonyl]piperidin-4-yl}thiophene-2-carboxamide, with CAS No. 1251618-47-9, represents a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which combines a thiophene ring, a carboxamide group, and a triazole moiety within a piperidine framework. The integration of these functional groups makes it a versatile compound with diverse applications in drug discovery and material science.

Recent studies have highlighted the importance of heterocyclic compounds like triazoles in medicinal chemistry due to their ability to act as bioisosteres and their potential for hydrogen bonding interactions. The presence of the triazole ring in this compound suggests that it may exhibit favorable pharmacokinetic properties, such as improved solubility and bioavailability. Additionally, the fluoro and methyl substituents on the aromatic ring could contribute to enhanced stability and selectivity in biological systems.

The thiophene moiety in the molecule is another key feature that contributes to its electronic properties. Thiophenes are known for their aromaticity and ability to participate in π–π interactions, which can be advantageous in designing molecules with specific electronic or optical properties. In combination with the carboxamide group, this compound may exhibit interesting reactivity under various chemical conditions.

From a synthetic perspective, the construction of this compound likely involves multi-step reactions, including coupling reactions and cyclization processes. The use of palladium-catalyzed cross-coupling reactions could be pivotal in forming the carbon-heteroatom bonds necessary for assembling this complex structure. Furthermore, the optimization of reaction conditions to achieve high yields and selectivity would be critical during the synthesis process.

In terms of biological activity, this compound has been studied for its potential as an inhibitor of certain enzyme targets or as a ligand for specific receptors. For instance, its ability to bind to G-protein coupled receptors (GPCRs) or kinase enzymes could make it a promising candidate for drug development programs targeting diseases such as cancer or neurodegenerative disorders.

The integration of multiple functional groups within this molecule also raises questions about its stability under physiological conditions. The presence of labile groups like amides or triazoles may require careful evaluation of their susceptibility to hydrolysis or enzymatic degradation. Understanding these properties is essential for determining its suitability as a drug candidate or for other applications.

From an environmental standpoint, the biodegradability and toxicity profiles of this compound are important considerations for its safe use in industrial or therapeutic settings. Recent advancements in green chemistry have emphasized the importance of designing molecules with minimal environmental impact; thus, evaluating these aspects during development could enhance its sustainability credentials.

In conclusion, N-{1-[1-(4-fluoro-3-methylphenyl)-1H-1,2,3-triazole-4-carbonyl]piperidin-4-yl}thiophene-2-carboxamide represents a sophisticated molecule with multifaceted applications across various fields. Its unique structure and functional groups position it as a valuable tool in both academic research and industrial development efforts.